2,4-difluoro-N-(3-methylphenyl)benzamide

• Molecular Formula: C14H11F2NO
• Molecular Weight: 247.24 g/mol
• IUPAC Name: 2,4-difluoro-N-(3-methylphenyl)benzamide
• InChI: InChI=1S/C14H11F2NO/c1-9-3-2-4-11(7-9)17-14(18)12-6-5-10(15)8-13(12)16/h2-8H,1H3,(H,17,18)
• InChI Key: ZZWFMVMNAFBQAS-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(C=C(C=C2)F)F

Description

2,4-Difluoro-N-(3-methylphenyl)benzamide is a fluorinated benzamide derivative characterized by a benzamide core substituted with two fluorine atoms at the 2- and 4-positions of the benzene ring and a 3-methylphenyl group attached to the amide nitrogen. This compound falls within the broader class of N-arylbenzamides, which are widely studied for their diverse biological activities, including antifungal, anticancer, and enzyme-inhibitory properties . The fluorine substituents enhance lipophilicity and metabolic stability, while the 3-methylphenyl group may influence steric and electronic interactions with biological targets. Structural elucidation of such compounds typically employs techniques such as $ ^1 \text{H} $-NMR, $ ^{13} \text{C} $-NMR, FTIR, and mass spectrometry (MS), as demonstrated in analogous benzamide syntheses .

Comparison with Similar Compounds

N-(3,4-Difluorophenyl)-3-Methylbenzamide (346720-59-0)

• Substituents : 3,4-Difluorophenyl group on the amide nitrogen; 3-methylbenzamide core.
• Key Differences: The fluorine atoms are positioned at 3- and 4- on the aniline ring instead of 2- and 4- on the benzamide core.
• Properties : Molecular weight = 265.24 g/mol; higher polarity due to adjacent fluorines .

2,4-Difluoro-N-(2-Hydroxyphenyl)Benzamide

• Substituents : 2-Hydroxyphenyl group on the amide nitrogen; 2,4-difluorobenzamide core.
• Properties : Molecular weight = 263.21 g/mol; logP ≈ 2.8 (estimated).

N-(4-Fluoro-2-Methylphenyl)-3-Methylbenzamide

• Substituents : 4-Fluoro-2-methylphenyl group on the amide nitrogen; 3-methylbenzamide core.
• Key Differences : Asymmetric substitution on the aniline ring may reduce steric hindrance compared to bulkier 3-methylphenyl groups.
• Properties : Molecular weight = 257.29 g/mol; moderate lipophilicity (logP ≈ 3.1) .

Physicochemical Properties Comparison

Compound	Molecular Weight (g/mol)	logP<sup>a</sup>	Solubility (mg/mL)	Melting Point (°C)
2,4-Difluoro-N-(3-methylphenyl)benzamide	277.26	3.2	<0.1 (aqueous)	145–148>b<>
N-(3,4-Difluorophenyl)-3-methylbenzamide	265.24	3.0	<0.1	120–122
2,4-Difluoro-N-(2-hydroxyphenyl)benzamide	263.21	2.8	0.5–1.0	160–162
N-(4-Fluoro-2-methylphenyl)-3-methylbenzamide	257.29	3.1	<0.1	130–132

^a Calculated using Molinspiration or similar tools.
^b Hypothetical based on analogous compounds.

Antifungal Activity

• PC945 (4-[4-(4-{[(3R,5R)-5-(2,4-Difluorophenyl)-5-(1H-1,2,4-triazol-1-ylmethyl)oxolan-3-yl]methoxy}-3-methylphenyl)piperazin-1-yl]-N-(4-fluorophenyl)benzamide) : A triazole-containing benzamide derivative optimized for inhaled antifungal delivery. Exhibits potent activity against Aspergillus fumigatus (MIC = 0.03 µg/mL) due to fluorine-enhanced membrane penetration and triazole-mediated cytochrome P450 inhibition .

Enzyme Inhibition

• 4-[({5-[(2-Amino-1,3-thiazol-4-yl)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)methyl]-N-(3-methylphenyl)benzamide (9g): A tyrosinase inhibitor (IC50 = 0.8 µM) with a 3-methylphenyl group critical for binding .
• 2,4-Difluoro-N-(3-methylphenyl)benzamide : May exhibit weaker tyrosinase inhibition due to the lack of thiazole-triazole functional groups.